Cas no 1261365-67-6 (5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carbaldehyde)

• Product Name: 5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carbaldehyde
• CAS No: 1261365-67-6
• MF: C₁₄H₉BrN₂O₃S
• MW: 365.201861143112
• MDL: MFCD18374134
• CID: 1077403
• PubChem ID: 50987375
• Update Time: 2025-08-05

5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxaldehyde, 5-bromo-1-(phenylsulfonyl)-
• DTXSID001152490
• CS-0443714
• 1261365-67-6
• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde
• MFCD18374134
• AKOS015834553
• 1-(benzenesulfonyl)-5-bromopyrrolo[2,3-b]pyridine-2-carbaldehyde
• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde, AldrichCPR
• 5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carbaldehyde

• MDL： MFCD18374134
• Inchi： 1S/C14H9BrN2O3S/c15-11-6-10-7-12(9-18)17(14(10)16-8-11)21(19,20)13-4-2-1-3-5-13/h1-9H
• InChI Key： ZJSMGCHOKHJIFB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=C(C=O)N2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 363.95200
• Monoisotopic Mass: 363.95173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 553.0±60.0 °C at 760 mmHg
• Flash Point: 143.8±19.3 °C
• PSA: 77.41000
• LogP: 3.92910

5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carbaldehyde

Introduction to 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde (CAS No. 1261365-67-6)

5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde, identified by its CAS number 1261365-67-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a bromo substituent and a phenylsulfonyl group at the 1-position, coupled with an aldehyde functionality at the 2-position, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery.

The structural framework of 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde combines the aromaticity of the pyrrolopyridine core with electrophilic centers that facilitate further functionalization. The bromo group at the 1-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Meanwhile, the phenylsulfonyl moiety introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule.

The aldehyde functionality at the 2-position provides an additional site for chemical modification, allowing for the formation of amide or imine bonds with various nucleophiles. This reactivity makes 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde a promising intermediate in the synthesis of biologically active compounds. In particular, aldehydes are well-known for their ability to participate in condensation reactions with amines or hydrazines, yielding Schiff bases or hydrazones that exhibit diverse pharmacological effects.

Recent studies have highlighted the potential of pyrrolopyridine derivatives as inhibitors of kinases and other enzyme targets relevant to cancer and inflammatory diseases. The combination of a bromo group and an aldehyde moiety in 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde suggests its utility as a lead compound in developing novel kinase inhibitors. For instance, modifications at the 3-position of the pyrrolopyridine core have been shown to enhance binding affinity to target enzymes. The phenylsulfonyl group may also contribute to improved solubility and metabolic stability, critical factors for drug-like properties.

Moreover, the scaffold's ability to engage multiple binding pockets simultaneously has been exploited in designing molecules with enhanced therapeutic efficacy. The pyrrolopyridine core is known to interact with aromatic residues in protein targets, while the aldehyde can form hydrogen bonds or coordinate with metal ions present in enzyme active sites. This dual-mode interaction is particularly relevant for targeting protein-protein interactions (PPIs), which are increasingly recognized as key drivers in many diseases.

The synthesis of 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 2-aminothiophene-3-carboxaldehyde and phenylsulfonyl bromide, key intermediates like 5-bromo-1-(phenylsulfonyl)pyrrole can be synthesized through cyclization reactions. Subsequent formylation at the 2-position using reagents such as PPh3PdCl2 and iPrBuOAc provides access to the desired aldehyde derivative.

In terms of biological activity, preliminary assays have demonstrated that derivatives of this compound exhibit inhibitory effects against certain kinases and enzymes overexpressed in tumor cells. The bromo group enhances binding interactions by participating in π-stacking interactions or halogen bonding with aromatic residues in protein targets. Additionally, computational studies suggest that modifications at the 4-position can further optimize potency by improving ligand-receptor affinity through hydrophobic interactions.

The pharmaceutical industry has shown growing interest in heterocyclic compounds due to their structural diversity and biological relevance. Pyrrolopyridines are particularly noteworthy for their role as pharmacophores in drugs approved for various therapeutic indications. For example, some pyrrolopyridine-based molecules have been investigated for their anti-inflammatory and antiviral properties. The unique combination of functional groups in 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde positions it as a versatile building block for generating novel therapeutic agents.

Future research directions may explore derivatization strategies aimed at enhancing selectivity and reducing off-target effects. For instance, introducing polar groups such as carboxylic acids or amides could improve water solubility while maintaining high affinity for biological targets. Additionally, exploring analogues with different substitution patterns may reveal new scaffolds with improved pharmacokinetic profiles.

The synthetic accessibility of 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde also makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. Its well-defined structure allows for rapid library synthesis and evaluation using automated platforms. Such approaches have been instrumental in accelerating drug discovery pipelines across major pharmaceutical companies.

In conclusion,5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carbaldehyde (CAS No. 1261365-67-6) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups and synthetic tractability make it a valuable tool for designing novel therapeutics targeting cancer and inflammatory diseases among others fields . As research continues to uncover new applications for heterocyclic scaffolds , compounds like this are poised to play an increasingly important role in addressing unmet medical needs .